Cas no 623-13-2 (Methyl p-tolyl sulfide)

Methyl p-tolyl sulfide (CAS 623-13-2) is an organosulfur compound with the molecular formula C₈H₁₀S. It is characterized by a methyl group and a p-tolyl group attached to a sulfur atom, imparting distinct chemical properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its stable thioether linkage and moderate reactivity make it suitable for cross-coupling reactions and functional group transformations. Methyl p-tolyl sulfide is also valued for its role in ligand design and catalysis. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in various synthetic applications.
Methyl p-tolyl sulfide structure
Methyl p-tolyl sulfide structure
Product Name:Methyl p-tolyl sulfide
CAS No:623-13-2
MF:C8H10S
MW:138.230000972748
MDL:MFCD00008560
CID:39116
PubChem ID:24856683
Update Time:2025-06-09

Methyl p-tolyl sulfide Chemical and Physical Properties

Names and Identifiers

    • methyl p-tolyl sulphide
    • Methyl p-tolyl sulfide
    • 4-(Methylthio)toluene
    • 1-methyl-4-methylsulfanylbenzene
    • 4-methylthioanisole
    • p-(Methylthio)toluene
    • Benzene, 1-methyl-4-(methylthio)-
    • p-Tolyl methyl sulfide
    • p-Methylphenyl methyl sulfide
    • p-Cresyl methyl sulfide
    • Methyl p-cresyl sulfide
    • Sulfide, methyl p-tolyl
    • 4-Methyl-(1-thiaethyl)benzene
    • methyl(p-tolyl)sulfane
    • 1-methyl-4-(methylthio)benzene
    • 1-Methyl-4-(methylsulfanyl)benzene
    • VHILIAIEEYLJNA-UHFFFAOYSA-N
    • 1-methyl-4-methylsulfanyl-benzene
    • (4-Methylthio)tolu
    • MFCD00008560
    • NSC6256
    • NSC-6256
    • 623-13-2
    • AI3-18866
    • methyl 4-methylphenyl sulfide
    • InChI=1/C8H10S/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
    • p-tolyl methyl sulphide
    • SCHEMBL76792
    • EINECS 210-773-8
    • FT-0628800
    • VHILIAIEEYLJNA-UHFFFAOYSA-
    • D91411
    • 4-methyl-thioanisole
    • (4-Methylthio)toluene
    • AKOS006220695
    • NS00035004
    • DTXSID6060765
    • M0949
    • CHEBI:134483
    • Methyl p-tolyl sulfide, 99%
    • A833711
    • AC-16445
    • methyl(4-tolyl)sulfane
    • p-Thiocresol, S-methyl-
    • 4-methylthiotoluene
    • CS-0313465
    • 4-(methylsulfanyl)toluene
    • J-522644
    • 4-methyl-thioanisol
    • 1-Methyl-4-(methylsulfanyl)benzene #
    • 4-methylphenyl methylsulfide
    • FS-4204
    • NSC 6256
    • Methylp-tolylsulfide
    • DB-054128
    • DTXCID2043296
    • Sulfide, methyl p-tolyl (8CI)
    • 210-773-8
    • MDL： MFCD00008560
    • Inchi： 1S/C8H10S/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
    • InChI Key： VHILIAIEEYLJNA-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(C)=CC=1
    • BRN： 1905733

Computed Properties

  • Exact Mass: 138.05000
  • Monoisotopic Mass: 138.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.3

Experimental Properties

  • Color/Form: Colorless to yellow liquid.
  • Density: 1.027 g/mL at 25 °C(lit.)
  • Boiling Point: 94°C/30.8mmHg
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.573(lit.)
  • PSA: 25.30000
  • LogP: 2.71690
  • Solubility: Immiscible.

Methyl p-tolyl sulfide Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：3334
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • HazardClass：9
  • TSCA：T
  • Hazard Level：9
  • Safety Term：9

Methyl p-tolyl sulfide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl p-tolyl sulfide Pricemore >>

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Methyl p-tolyl sulfide Production Method

Production Method 1

803-17-8 803-17-8
934-72-5 934-72-5
623-13-2 623-13-2
855-38-9 855-38-9
Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ;  1.5 h, 100 °C
Reference
Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes
Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Production Method 2

623-13-2 623-13-2
623-13-2 623-13-2
855-38-9 855-38-9
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 1 h, rt
2.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ;  1.5 h, 100 °C
Reference
Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes
Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Production Method 3

855-38-9 855-38-9
623-13-2 623-13-2
855-38-9 855-38-9
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane ;  5 h, rt
2.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ;  1.5 h, 100 °C
Reference
Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes
Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Production Method 4

623-13-2 623-13-2
855-38-9 855-38-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt; overnight, rt
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 1 h, rt
3.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ;  1.5 h, 100 °C
Reference
Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes
Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Methyl p-tolyl sulfide Raw materials

Methyl p-tolyl sulfide Preparation Products

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